Isopropyl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C25H28N4O4
• Molecular Weight: 448.5 g/mol
• IUPAC Name: propan-2-yl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C25H28N4O4/c1-16(2)33-24(30)22-17(3)28-25-26-15-27-29(25)23(22)19-10-11-20(21(14-19)31-4)32-13-12-18-8-6-5-7-9-18/h5-11,14-16,23H,12-13H2,1-4H3,(H,26,27,28)
• InChI Key: BNHGEENJJSRITR-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(N2C(=N1)N=CN2)C3=CC(=C(C=C3)OCCC4=CC=CC=C4)OC)C(=O)OC(C)C
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CC(=C(C=C3)OCCC4=CC=CC=C4)OC)C(=O)OC(C)C

Description

Isopropyl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has been synthesized for scientific research purposes. This compound has been shown to have potential applications in the field of medicine, specifically in the area of drug discovery.

Mechanism of Action

The mechanism of action of Isopropyl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate involves its interaction with the adenosine receptor. This interaction leads to the activation of the receptor, which can have various effects depending on the specific subtype of adenosine receptor that is activated.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential as a treatment for various conditions, including inflammation, pain, and neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using Isopropyl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its potential as a lead compound for drug discovery. However, one limitation is that its mechanism of action is still being studied, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on Isopropyl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. One direction is to continue studying its mechanism of action and its potential as a treatment for various conditions. Another direction is to explore its potential as a lead compound for the development of new drugs that target the adenosine receptor. Additionally, research can be conducted to optimize the synthesis of this compound and to explore its potential as a tool for studying the adenosine receptor.

Synthesis Methods

The synthesis of Isopropyl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate involves several steps. The first step is the synthesis of 3-methoxy-4-(2-phenylethoxy)benzaldehyde. This is followed by the synthesis of 7-(3-methoxy-4-(2-phenylethoxy)phenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid. Finally, this compound is synthesized by reacting 7-(3-methoxy-4-(2-phenylethoxy)phenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid with isopropyl alcohol.

Scientific Research Applications

Isopropyl 7-[3-methoxy-4-(2-phenylethoxy)phenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been studied for its potential use in drug discovery. Specifically, it has been shown to have potential as a lead compound for the development of new drugs that target the adenosine receptor.